Cas no 2229246-71-1 (N-3-(hydrazinylmethyl)phenylacetamide)
N-3-(hydrazinylmethyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(hydrazinylmethyl)phenylacetamide
- EN300-1741511
- N-[3-(hydrazinylmethyl)phenyl]acetamide
- 2229246-71-1
-
- Inchi: 1S/C9H13N3O/c1-7(13)12-9-4-2-3-8(5-9)6-11-10/h2-5,11H,6,10H2,1H3,(H,12,13)
- InChI Key: JYUPEOZTKUWBDK-UHFFFAOYSA-N
- SMILES: O=C(C)NC1=CC=CC(=C1)CNN
Computed Properties
- Exact Mass: 179.105862047g/mol
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 67.2Ų
N-3-(hydrazinylmethyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1741511-0.05g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1741511-0.1g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1741511-0.25g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1741511-0.5g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1741511-1.0g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 1g |
$1070.0 | 2023-06-03 | ||
| Enamine | EN300-1741511-2.5g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1741511-5.0g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 5g |
$3105.0 | 2023-06-03 | ||
| Enamine | EN300-1741511-10.0g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 10g |
$4606.0 | 2023-06-03 | ||
| Enamine | EN300-1741511-1g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1741511-5g |
N-[3-(hydrazinylmethyl)phenyl]acetamide |
2229246-71-1 | 5g |
$3105.0 | 2023-09-20 |
N-3-(hydrazinylmethyl)phenylacetamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on N-3-(hydrazinylmethyl)phenylacetamide
Comprehensive Guide to N-3-(hydrazinylmethyl)phenylacetamide (CAS No. 2229246-71-1): Properties, Applications, and Market Insights
N-3-(hydrazinylmethyl)phenylacetamide (CAS No. 2229246-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydrazine-functionalized phenylacetamide structure, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-3-(hydrazinylmethyl)phenylacetamide synthesis", "CAS 2229246-71-1 applications", and "hydrazine derivatives in drug development", reflecting its growing importance in modern science.
The molecular structure of N-3-(hydrazinylmethyl)phenylacetamide features a phenylacetamide core with a hydrazinylmethyl substituent at the meta position. This configuration imparts distinctive chemical properties, making it valuable for creating biologically active molecules. Recent studies highlight its potential as a building block for heterocyclic compounds, particularly in developing enzyme inhibitors and receptor modulators. The compound's solubility in polar organic solvents and thermal stability up to 200°C further enhance its utility in laboratory settings.
In pharmaceutical applications, CAS 2229246-71-1 has emerged as a key intermediate for neurological drug candidates. Its structural motif appears in compounds targeting neurodegenerative diseases, a hot topic in medical research. The hydrazine moiety enables facile conjugation with carbonyl groups, facilitating the synthesis of hydrazone derivatives with potential blood-brain barrier permeability. These characteristics align with current industry trends toward central nervous system therapeutics and precision medicine approaches.
The global market for N-3-(hydrazinylmethyl)phenylacetamide reflects increasing demand from contract research organizations and academic laboratories. Market analysts note growing interest in custom synthesis services for this compound, particularly in regions with strong pharmaceutical innovation ecosystems. Quality specifications typically require ≥98% purity by HPLC analysis, with stringent controls on residual solvents and heavy metal content to meet regulatory standards for pharmaceutical intermediates.
From a synthetic chemistry perspective, 2229246-71-1 offers multiple advantages. The hydrazinylmethyl group serves as a convenient handle for click chemistry applications, enabling efficient construction of molecular libraries for drug discovery. Recent publications describe its use in combinatorial chemistry approaches, particularly for generating diverse heterocyclic scaffolds. These applications resonate with current research priorities in fragment-based drug design and targeted protein degradation strategies.
Environmental and handling considerations for N-3-(hydrazinylmethyl)phenylacetamide follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment including nitrile gloves and safety goggles is recommended during handling. Storage typically requires protection from moisture and oxygen in amber glass containers at 2-8°C for long-term stability, addressing common user queries about compound storage conditions.
Analytical characterization of CAS 2229246-71-1 employs standard techniques including 1H/13C NMR, mass spectrometry, and infrared spectroscopy. The compound typically shows characteristic N-H stretching vibrations at 3300-3500 cm⁻¹ in IR spectra, while proton NMR displays distinct signals for the hydrazine protons (δ 4.5-5.5 ppm) and aromatic protons (δ 7.2-7.8 ppm). These spectral features help researchers verify compound identity, a frequent concern in chemical quality control procedures.
Emerging applications for N-3-(hydrazinylmethyl)phenylacetamide include its use in bioconjugation chemistry and material science. The reactive hydrazine group facilitates coupling with aldehyde-functionalized surfaces, enabling creation of bioactive coatings for medical devices. This aligns with increasing interest in surface modification technologies and implantable biomaterials, addressing current healthcare challenges in infection prevention and tissue integration.
Future research directions for 2229246-71-1 may explore its potential in catalytic systems and asymmetric synthesis. The compound's ability to form metal complexes through its nitrogen donor atoms suggests possible applications in homogeneous catalysis. Such developments would position this molecule at the intersection of organometallic chemistry and pharmaceutical synthesis, two areas experiencing significant growth in chemical research funding.
For researchers sourcing N-3-(hydrazinylmethyl)phenylacetamide, important considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Reputable suppliers typically provide comprehensive certificates of analysis and material safety data sheets, addressing common purchaser concerns about chemical sourcing in regulated environments. The compound's pricing reflects its specialized nature, with costs varying based on purity grade and order quantity.
2229246-71-1 (N-3-(hydrazinylmethyl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)